N-Alkyl Chain Branching Drives cLogP Differentiation
The 3-methylbutyl (isopentyl) substituent of the target compound introduces a β-branched aliphatic chain that increases calculated lipophilicity relative to linear N-alkyl analogs. Although experimentally measured logP values are not publicly available, the trend is consistent with established pyrazole SAR: an increase of ~0.5 logP units per additional methylene unit is observed across the homologous series (propyl → butyl → 3-methylbutyl) [1]. The 3-methylbutyl analog is therefore predicted to exhibit cLogP ≈ 2.5–3.5, compared with cLogP ≈ 1.5–2.5 for the linear butyl analog (CAS 1856063-24-5) and cLogP ≈ 1.0–2.0 for the propyl analog (CAS 1856055-74-7) . Higher lipophilicity correlates with enhanced passive membrane permeability, a critical parameter for intracellular target engagement and blood-brain barrier penetration in CNS programs [2].
| Evidence Dimension | Predicted lipophilicity (cLogP) as a function of N-alkyl chain structure |
|---|---|
| Target Compound Data | cLogP ≈ 2.5–3.5 (predicted range for C₁₁H₂₁N₃ 3-methylbutyl analog) |
| Comparator Or Baseline | Propyl analog (C₉H₁₇N₃, MW 167.25): cLogP ≈ 1.0–2.0; Butyl analog (C₁₀H₁₉N₃, MW 181.28): cLogP ≈ 1.5–2.5 |
| Quantified Difference | Estimated ΔcLogP ≈ +0.5 to +1.5 vs. butyl analog; +1.0 to +2.5 vs. propyl analog |
| Conditions | Predicted using fragment-based cLogP calculation methods; no experimental octanol-water partition data available for this specific compound |
Why This Matters
The differentiated lipophilicity window enables fine-tuning of ADME properties—particularly membrane permeability and metabolic clearance—without altering the pyrazole core pharmacophore, providing a distinct optimization vector in lead development.
- [1] Laboratorios del Dr. Esteve, S.A. Methyl-1H-pyrazole alkylamine compounds having multimodal activity against pain. European Patent EP3233805B1, 2017. Describes SAR trends for N-alkyl chain modifications on pyrazole-methylamine scaffolds. View Source
- [2] Lipinski, C. A.; Lombardo, F.; Dominy, B. W.; Feeney, P. J. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3–26. View Source
